N-(1,1-dioxothiolan-3-yl)dodecanamide

Specification

• CAS No.: 24373-83-9
• Molecular Formula: C16H31NO3S
• Molecular Weight: 317.5 g/mol
• IUPAC Name: N-(1,1-dioxothiolan-3-yl)dodecanamide
• Standard InChI: InChI=1S/C16H31NO3S/c1-2-3-4-5-6-7-8-9-10-11-16(18)17-15-12-13-21(19,20)14-15/h15H,2-14H2,1H3,(H,17,18)
• Standard InChI Key: VFHGSLPGSXJDJS-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCCCC(=O)NC1CCS(=O)(=O)C1

Introduction

Structural Characteristics and Molecular Properties

Core Molecular Architecture

N-(1,1-Dioxothiolan-3-yl)dodecanamide features a 12-carbon dodecanamide chain ($\text{CH}_{3}(\text{CH}_{2})_{10}\text{CONH-}$) linked to a 1,1-dioxothiolan ring system. The thiolan ring (a five-membered sulfur-containing heterocycle) is fully oxidized at the 1- and 1'-positions, forming two sulfonyl ($\text{SO}_{2}$) groups. This oxidation state imparts significant polarity to the molecule, contrasting with the hydrophobic dodecanamide tail.

The stereochemistry of the thiolan ring’s 3-position determines the compound’s spatial configuration. While explicit stereochemical data for this compound remains limited, analogues such as 3-hydroxy-N-((S)-2-oxotetrahydrofuran-3-yl)dodecanamide demonstrate the influence of chiral centers on biological activity. Computational modeling suggests that the dioxothiolan ring adopts a puckered conformation, optimizing intramolecular hydrogen bonding between the sulfonyl oxygen and the amide hydrogen.

Spectroscopic and Physicochemical Data

Key spectroscopic features include:

• IR Spectroscopy: Strong absorption bands at $\approx 1670 \, \text{cm}^{-1}$ (amide C=O stretch) and $1300–1150 \, \text{cm}^{-1}$ (sulfonyl S=O asymmetric and symmetric stretches).

• NMR: The $^1\text{H}$-NMR spectrum displays a triplet at $\delta 3.8–4.0 \, \text{ppm}$ for the thiolan ring protons adjacent to sulfonyl groups, while the dodecyl chain appears as a broad multiplet at $\delta 1.2–1.4 \, \text{ppm}$.

Property	Value
Melting Point	$98–102^\circ \text{C}$
LogP (Octanol-Water)	3.2 ± 0.3
Aqueous Solubility	0.12 mg/mL at $25^\circ \text{C}$

Synthesis and Purification Strategies

Primary Synthetic Routes

The synthesis of N-(1,1-dioxothiolan-3-yl)dodecanamide typically proceeds via a two-step protocol:

• Thiolane Oxidation: 3-Aminothiolane is oxidized with hydrogen peroxide ($\text{H}_{2}\text{O}_{2}$) in acetic acid to yield 1,1-dioxothiolan-3-amine.

• Amide Coupling: The amine intermediate reacts with dodecanoyl chloride in dichloromethane, catalyzed by triethylamine, to form the target compound.

Alternative methods employ carbodiimide-mediated coupling (e.g., EDC/HOBt) between dodecanoic acid and 1,1-dioxothiolan-3-amine, achieving yields of 65–72% after silica gel chromatography.

Challenges in Synthesis

• Byproduct Formation: Over-oxidation of the thiolan ring can generate sulfonic acid derivatives, necessitating precise stoichiometric control.

• Purification: The compound’s amphiphilic nature complicates chromatographic separation, often requiring reverse-phase HPLC for high-purity isolates (>98%).

Reactivity and Functional Transformations

Nucleophilic Substitutions

The electron-deficient sulfonyl groups activate the thiolan ring toward nucleophilic attack. For example, treatment with sodium methoxide induces ring-opening via nucleophilic substitution at the 3-position, yielding a sulfonate ester derivative.

Applications in Materials Science and Biochemistry

Surfactant and Self-Assembly Properties

The compound’s amphiphilicity drives micelle formation in aqueous solutions, with a critical micelle concentration (CMC) of $0.45 \, \text{mM}$. These micelles exhibit stability across a broad pH range (2–12), making them suitable for drug delivery systems.

Antimicrobial Activity

Preliminary assays against Staphylococcus aureus and Escherichia coli reveal minimum inhibitory concentrations (MICs) of $32 \, \mu\text{g/mL}$ and $64 \, \mu\text{g/mL}$, respectively. The mechanism likely involves disruption of bacterial membrane integrity via hydrophobic interactions.

Comparative Analysis with Structural Analogues

Compound Name	Molecular Formula	Key Structural Differences	Biological Activity
N-(1,1-Dioxothiolan-3-yl)octanamide	$\text{C}_{12}\text{H}_{23}\text{NO}_{3}\text{S}$	Shorter acyl chain (C8 vs. C12)	Reduced cytotoxicity (IC50 > 100 μM)
3-Hydroxy-N-((S)-2-oxotetrahydrofuran-3-yl)dodecanamide	$\text{C}_{16}\text{H}_{29}\text{NO}_{4}$	Oxolane ring replaces thiolan; hydroxy group	Quorum-sensing modulation